Cas no 361179-83-1 (2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate
• CAS No: 361179-83-1
• MF: C₂₃H₂₀ClNO₆S
• MW: 473.92600440979
• CID: 6408286
• PubChem ID: 2270038
• Update Time: 2025-06-03

2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate
• SR-01000454100-1
• 2-methoxyethyl 5-[(4-chlorophenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• 2-methoxyethyl 5-(4-chlorophenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
• AQ-390/40898060
• 2-METHOXYETHYL 5-(4-CHLOROBENZENESULFONAMIDO)-2-METHYLNAPHTHO[1,2-B]FURAN-3-CARBOXYLATE
• AKOS005421603
• EU-0073877
• SR-01000454100
• 361179-83-1
• F0808-0204
• 2-methoxyethyl 5-{[(4-chlorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate
• 2-methoxyethyl 5-((4-chlorophenyl)sulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
• Naphtho[1,2-b]furan-3-carboxylic acid, 5-[[(4-chlorophenyl)sulfonyl]amino]-2-methyl-, 2-methoxyethyl ester

• Inchi： 1S/C23H20ClNO6S/c1-14-21(23(26)30-12-11-29-2)19-13-20(17-5-3-4-6-18(17)22(19)31-14)25-32(27,28)16-9-7-15(24)8-10-16/h3-10,13,25H,11-12H2,1-2H3
• InChI Key： NHKUVAPRQNPVIJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCCOC)=O)C2=CC(NS(C3=CC=C(Cl)C=C3)(=O)=O)=C3C(=C12)C=CC=C3

Computed Properties

• Exact Mass: 473.0699862g/mol
• Monoisotopic Mass: 473.0699862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 612.2±65.0 °C(Predicted)
• pka: 7.52±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on 2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate

Comprehensive Overview of 2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate (CAS No. 361179-83-1)

The compound 2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate (CAS No. 361179-83-1) is a specialized organic molecule with a unique structural framework. Its intricate design combines a naphthofuran core with a 4-chlorobenzenesulfonamido moiety and a 2-methoxyethyl ester group, making it a subject of interest in pharmaceutical and material science research. This compound's multifunctional architecture has sparked curiosity among researchers exploring novel applications in drug development and organic synthesis.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The synthesis typically involves a multi-step process, starting with the functionalization of the naphtho[1,2-b]furan scaffold, followed by sulfonamidation with 4-chlorobenzenesulfonyl chloride, and esterification with 2-methoxyethanol. Researchers often search for optimized reaction conditions or alternative catalysts to improve yield and purity, reflecting the growing demand for sustainable and efficient synthetic methodologies.

In the context of current research trends, 2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate has been investigated for its potential biological activities. Preliminary studies suggest interactions with specific enzyme targets, though comprehensive pharmacological data remains limited. This aligns with the broader scientific community's focus on structure-activity relationships (SAR) and molecular docking studies, which are hot topics in medicinal chemistry forums and academic discussions.

The compound's physicochemical properties are another area of frequent inquiry. With a molecular weight of 487.93 g/mol and a complex heterocyclic system, its solubility, stability, and spectral characteristics (such as NMR and HPLC profiles) are critical for analytical chemists. Recent advancements in computational chemistry tools have enabled more accurate predictions of these properties, reducing experimental bottlenecks—a trend highly relevant to modern laboratory workflows.

From a commercial perspective, CAS No. 361179-83-1 is primarily available as a research-grade chemical for academic and industrial laboratories. Suppliers often highlight its use in high-throughput screening libraries or as a building block for more complex molecules. The compound's niche application spectrum makes it a valuable but low-volume product in the fine chemicals market, with pricing and availability being common search queries among procurement specialists.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, its chlorinated aromatic component warrants proper waste disposal procedures—a topic increasingly tied to green chemistry initiatives. This aspect resonates with the pharmaceutical industry's push toward sustainable practices, a dominant theme in recent scientific literature and conference proceedings.

Technological advancements in spectral analysis have significantly impacted research involving this molecule. Modern LC-MS systems and high-field NMR spectrometers can now characterize its structure with unprecedented precision, addressing a key challenge posed by its polycyclic framework. These capabilities align with the rising demand for analytical method development services—a frequently searched term among analytical scientists working with complex organic compounds.

Looking forward, the scientific community anticipates more studies exploring the structure-property relationships of 2-methoxyethyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate. Potential areas of investigation include its crystallographic behavior (relevant to polymorphism studies) and formulation compatibility (for possible pharmaceutical applications). These directions mirror broader research priorities in preclinical development and materials science, ensuring continued relevance in scientific discourse.